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Compound of Interest

Compound Name: Propane sultone

Cat. No.: B022683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Propane sultone is a highly efficient cyclic sulfonate ester used as a sulfoalkylating agent

in bioconjugation. Its primary utility lies in its ability to react with nucleophilic residues on

biomolecules, such as proteins and peptides, to introduce a stable, negatively charged

sulfopropyl group. This modification is particularly valuable for enhancing the aqueous solubility

of proteins, altering their isoelectric point, and providing a handle for further modifications. As

an activated ester, 1,3-propane sultone is a potent alkylating agent; however, it is also a

suspected carcinogen and must be handled with appropriate safety precautions in a laboratory

setting.[1]

Mechanism of Action: Sulfopropylation of Amino
Acid Residues
1,3-Propane sultone reacts with nucleophilic amino acid side chains via a ring-opening

mechanism. The most common targets on proteins are the ε-amino group of lysine and the thiol

group of cysteine. The reaction proceeds through nucleophilic attack on the carbon atom

adjacent to the ester linkage, leading to the formation of a stable carbon-nitrogen or carbon-

sulfur bond and yielding a sulfopropylated residue.
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The reactivity of these residues is highly dependent on pH. The nucleophilic forms—the

unprotonated amine (R-NH₂) for lysine and the thiolate anion (R-S⁻) for cysteine—are required

for the reaction to proceed efficiently. Therefore, maintaining a pH above the pKa of the target

functional groups is critical for successful conjugation.
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Chemical Reaction Pathway: Sulfopropylation using 1,3-Propane Sultone

Lysine Modification Cysteine Modification

1,3-Propane Sultone

Protein
(Lysine Residue, R-NH₂)

Protein
(Cysteine Residue, R-S⁻)

Sulfopropylated Lysine
(R-NH-(CH₂)₃-SO₃⁻)

Nucleophilic Attack
(pH > pKa ≈ 9.3)

Sulfopropylated Cysteine
(R-S-(CH₂)₃-SO₃⁻)

Nucleophilic Attack
(pH > pKa ≈ 8.8)
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Start: Protein Sample

1. Prepare Protein
in Reaction Buffer

(pH 8.5)

3. Add Reagent to Protein
Incubate 2-4h at RT

2. Prepare Propane
Sultone in DMSO

4. Quench Reaction
(e.g., 1M Tris)

5. Purify Conjugate
(Dialysis / SEC)

6. Characterize Product
(SDS-PAGE, MS)

End: Purified
Sulfopropylated Protein

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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